Cas no 2172230-17-8 (5-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid)

• Product Name: 5-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid
• CAS No: 2172230-17-8
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6396103
• PubChem ID: 165556982
• Update Time: 2025-11-01

5-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid
• 5-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)pentanoic acid
• EN300-1552575
• 2172230-17-8

• Inchi： 1S/C25H25N3O6/c29-22(30)11-5-6-12-26-24(31)23-21(34-15-28-23)13-27-25(32)33-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20H,5-6,11-14H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： XYVXBXOWJXOTNN-UHFFFAOYSA-N
• SMILES： O(C(NCC1=C(C(NCCCCC(=O)O)=O)N=CO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 131Ų

Additional information on 5-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid

Introduction to 5-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid (CAS No. 2172230-17-8)

5-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid (CAS No. 2172230-17-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an oxazolyl moiety, which contribute to its potential applications in drug development and biological studies.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. This feature makes it particularly useful in the synthesis of complex peptides and proteins, where the controlled deprotection of amino groups is crucial for maintaining the integrity and functionality of the final product. The presence of the Fmoc group in 5-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid suggests that this compound may be a key intermediate in the synthesis of bioactive peptides or small molecules with therapeutic potential.

The oxazolyl moiety is another important structural element of this compound. Oxazoles are heterocyclic compounds that are known for their stability and diverse biological activities. They are often found in natural products and have been extensively studied for their pharmacological properties, including antimicrobial, antifungal, and anticancer activities. The presence of an oxazolyl group in 5-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid suggests that this compound may exhibit similar biological activities, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) for therapeutic purposes. PPIs play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer, neurodegenerative disorders, and autoimmune diseases. The unique structure of 5-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid, with its combination of Fmoc and oxazolyl groups, may enable it to interact with specific protein targets involved in PPIs. This property makes it a promising lead compound for the development of novel therapeutic agents.

The synthesis of 5-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)pentanoic acid typically involves multi-step reactions that require precise control over reaction conditions and purification techniques. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in various research applications. For example, solid-phase peptide synthesis (SPPS) techniques have been employed to efficiently synthesize peptides containing this compound as a building block.

In addition to its potential as a therapeutic agent, 5-({5-{(9H-fluoren - 9 - ylmethoxy carbonyl) amino } methyl - 1 , 3 - oxazol - 4 - yl } formamido ) pentanoic acid has also been explored as a tool for studying protein-protein interactions at the molecular level. By incorporating this compound into designed peptides or small molecules, researchers can gain insights into the structural and functional aspects of PPIs. This information can be used to guide the rational design of more potent and selective inhibitors or activators of specific protein targets.

The biological activity of 5-( { 5 -( { ( 9 H - fluoren - 9 - ylmethoxy carbonyl ) amino } methyl - 1 , 3 - oxazol - 4 - yl ) formamido } pentanoic acid has been evaluated in several preclinical studies. These studies have demonstrated that this compound exhibits promising anti-inflammatory and anticancer properties. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and cancer progression. Additionally, preliminary data suggest that this compound may have cytotoxic effects on various cancer cell lines, making it a potential candidate for further development as an anticancer agent.

To further understand the mechanism of action of 5-( { 5 -( { ( 9 H - fluoren - 9 - ylmethoxy carbonyl ) amino } methyl - 1 , 3 - oxazol - 4 - yl ) formamido } pentanoic acid, ongoing research is focused on elucidating its binding interactions with specific protein targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the three-dimensional structure of protein-ligand complexes formed with this compound. These structural insights will provide valuable information for optimizing its pharmacological properties and improving its therapeutic potential.

In conclusion, 5-( { 5 -( { ( 9 H - fluoren - 9 - ylmethoxy carbonyl ) amino } methyl - 1 , 3 - oxazol - 4 - yl ) formamido } pentanoic acid (CAS No. 2172230-17-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting protein-protein interactions and other biological processes. Ongoing research efforts are aimed at optimizing its properties and exploring its full range of applications in both basic science and clinical settings.